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Compound of Interest

Compound Name: Propargyl-PEG4-Br

Cat. No.: B610240 Get Quote

Propargyl-PEG4-Br: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling precautions

for Propargyl-PEG4-Br (CAS No. 1308299-09-3). The information is compiled from various

chemical supplier safety data sheets and related chemical profiles to ensure a comprehensive

understanding of the potential hazards and safe handling procedures.

Chemical Identification and Properties
Propargyl-PEG4-Br is a heterobifunctional linker molecule commonly used in bioconjugation,

drug delivery, and the synthesis of PROTACs (Proteolysis Targeting Chimeras). It incorporates

a terminal propargyl group for click chemistry reactions, a tetraethylene glycol (PEG4) spacer

to enhance solubility, and a reactive bromide group for nucleophilic substitution.[1][2]
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Identifier Value

Chemical Name
1-(2-Propyn-1-yloxy)-11-bromo-3,6,9-

trioxaundecane

Synonyms Propargyl-PEG4-bromide, Alkyne-PEG4-Br

CAS Number 1308299-09-3[2][3]

Molecular Formula C₁₁H₁₉BrO₄[3]

Molecular Weight 295.17 g/mol [3]

Purity ≥95% to >98% (Varies by supplier)[2][3]

Hazard Identification and Classification
While a specific, comprehensive safety data sheet for Propargyl-PEG4-Br is not universally

available, the hazards can be inferred from the functional groups present: the propargyl group

and the alkyl bromide. Propargyl bromide itself is classified as a flammable liquid, acutely toxic,

a skin and eye irritant, and may cause respiratory irritation.[4][5] Alkyl bromides are also known

to be reactive and can be irritants.

GHS Classification (Inferred)

Based on the components, the following hazards should be considered:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 Toxic if swallowed[4][5]

Skin Corrosion/Irritation Category 2 Causes skin irritation[4]

Serious Eye Damage/Irritation Category 2A Causes serious eye irritation[4]

Specific target organ toxicity —

single exposure
Category 3

May cause respiratory

irritation[4][5]

Flammable liquids Category 2
Highly flammable liquid and

vapor[4][5]
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Signal Word: Danger[4]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Propargyl-PEG4-Br and to

ensure the safety of laboratory personnel.

Handling Precautions
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).[4]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[4]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[4][5]

Solvents: Use anhydrous solvents such as DMF or DMSO. Avoid prolonged exposure to

moisture.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

[5]

Storage Conditions
Temperature: Store at –20°C for long-term storage.[1][2] Some suppliers suggest 4°C for

shorter periods.[3]

Container: Keep the container tightly sealed to prevent moisture contamination and solvent

evaporation.[1][4]

Inert Atmosphere: For optimal stability, store under an inert atmosphere (e.g., argon or

nitrogen).[4]
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Light: Protect from light.[1][4]

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[4][5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][5]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[6]

Specific Hazards: The compound is expected to be a flammable liquid. Vapors may form

explosive mixtures with air and can travel to a source of ignition and flash back.[5][6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]
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Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 3.1). Avoid breathing vapors, mist, or gas.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[5]

Containment and Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.[5]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Propargyl-PEG4-Br are

not readily available in the public domain as it is primarily a research chemical. However,

standard assays such as the Ames test for mutagenicity, cell viability assays (e.g., MTT or LDH

assays) for cytotoxicity, and in vivo acute toxicity studies in rodent models would be appropriate

to determine its toxicological profile.

Diagrams
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Propargyl-PEG4-Br Handling Workflow
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Caption: Workflow for the safe handling of Propargyl-PEG4-Br.
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Emergency Response for Propargyl-PEG4-Br Exposure

Inhalation Skin Contact Eye Contact Ingestion
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Caption: Emergency first-aid procedures for exposure to Propargyl-PEG4-Br.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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